1. Home
  2. Product
  3. Main Products
  4. 2-(1,3-Benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one 2-(1,3-Benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name: Vulcanchem
CAS No.: 353773-39-4
VCID: VC0442442
InChI: InChI=1S/C20H14ClF3N4O2S/c1-2-11(25-13-9-10(21)7-8-14(13)29)16-17(20(22,23)24)27-28(18(16)30)19-26-12-5-3-4-6-15(12)31-19/h3-9,27,29H,2H2,1H3
SMILES: CCC(=NC1=C(C=CC(=C1)Cl)O)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula: C20H14ClF3N4O2S
Molecular Weight: 466.9g/mol

2-(1,3-Benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one

CAS No.: 353773-39-4

Main Products

VCID: VC0442442

Molecular Formula: C20H14ClF3N4O2S

Molecular Weight: 466.9g/mol

2-(1,3-Benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 353773-39-4

CAS No. 353773-39-4
Product Name 2-(1,3-Benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Molecular Formula C20H14ClF3N4O2S
Molecular Weight 466.9g/mol
IUPAC Name 2-(1,3-benzothiazol-2-yl)-4-[N-(5-chloro-2-hydroxyphenyl)-C-ethylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Standard InChI InChI=1S/C20H14ClF3N4O2S/c1-2-11(25-13-9-10(21)7-8-14(13)29)16-17(20(22,23)24)27-28(18(16)30)19-26-12-5-3-4-6-15(12)31-19/h3-9,27,29H,2H2,1H3
Standard InChIKey ZMSWTDXPEHHAJV-UHFFFAOYSA-N
SMILES CCC(=NC1=C(C=CC(=C1)Cl)O)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Canonical SMILES CCC(=NC1=C(C=CC(=C1)Cl)O)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
PubChem Compound 3855974
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19